Selenium-70

• CAS No.: 19869-93-3
• Molecular Formula: Se
• Molecular Weight: 69.93352 g/mol
• IUPAC Name: selenium-70
• InChI: InChI=1S/Se/i1-9
• InChI Key: BUGBHKTXTAQXES-DBXDQKISSA-N
• SMILES: [Se]
• Isomeric SMILES: [70Se]
• Synonyms: 70Se radioisotope; Se-70 radioisotope; Selenium-70

Description

Selenium-70, also known as this compound, is a useful research compound. Its molecular formula is Se and its molecular weight is 69.93352 g/mol. The purity is usually 95%.
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Scientific Research Applications

Nutritional Supplementation

Selenium supplementation has been extensively studied for its potential health benefits, particularly in reducing the risk of certain diseases.

• Cancer Prevention : Research indicates that selenium supplementation can lead to a significant reduction in cancer incidence. For instance, a study showed that men and women taking selenium supplements for ten years had a 41% lower risk of total cancer compared to those on a placebo .
• Cardiovascular Health : Selenium's role in cardiovascular health is underscored by studies linking adequate selenium levels to lower mortality rates from heart disease. The KiSel-10 study demonstrated that participants with higher serum selenium levels had significantly reduced mortality rates over a ten-year period following supplementation .

Clinical Applications

Selenium-70 has been pivotal in clinical settings, particularly in understanding selenium deficiency and its associated health conditions.

• Case Study: Cardiomyopathy : A notable case involved a 15-month-old boy diagnosed with dilated cardiomyopathy due to selenium deficiency. Following selenium supplementation, his cardiac function improved significantly within three months . This case exemplifies the critical role of selenium in cardiac health.
• Keshan Disease : In regions with low selenium levels, such as parts of China, selenium deficiency has been linked to Keshan disease, a form of cardiomyopathy. Supplementation has shown promise in preventing and treating this condition .

Research Methodologies

The study of selenium and its isotopes often employs advanced techniques to analyze their effects on human health.

Research Method	Description
High Performance Liquid Chromatography	Used for the speciation of selenium compounds in biological samples .
Inductively Coupled Plasma Mass Spectrometry	Analyzes selenium levels in tissues to assess deficiency and supplementation effects .
Case-Control Studies	Investigate the relationship between serum selenium levels and disease outcomes .

Regulatory Aspects

The European Food Safety Authority has established guidelines regarding the tolerable upper intake level for selenium, emphasizing the importance of maintaining adequate but not excessive intake levels .

Q & A

Basic Research Questions

Q. What experimental methods are used to synthesize Selenium-70 in laboratory settings?

this compound is synthesized using high-energy nuclear reactions, such as firing a selenium beam into a platinum target at facilities like CERN’s Isotope Separator On-Line (ISOLDE). The unstable isotope is produced during simulated X-ray burst conditions, with a half-life of ~42 minutes . Researchers must optimize beam energy and target composition to maximize yield, followed by rapid separation and characterization using mass spectrometry.

Q. What key nuclear properties distinguish this compound from neighboring isotopes like Selenium-72?

this compound exhibits a disk-like nuclear shape, contrasting with the football-like deformation of Selenium-72. This shape difference arises from proton-neutron interactions and collective nuclear behavior, studied via gamma-ray spectroscopy and laser ionization techniques . Decay energy measurements (e.g., beta-decay Q-values) further differentiate isotopic stability and binding energies.

Q. How should researchers document experimental protocols for this compound studies to ensure reproducibility?

Follow guidelines for academic reporting:

• Detail beam parameters (energy, intensity), target materials, and separation techniques.
• Include purity assessments (e.g., gamma-ray spectra) and calibration methods.
• Use supplementary materials for extensive datasets, referencing them in the main text .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported nuclear deformation parameters for this compound?

Contradictions often stem from varying experimental setups (e.g., detector resolution or beam purity). Address these by:

• Cross-validating results with independent techniques like Coulomb excitation or lifetime measurements.
• Applying statistical reanalysis to legacy data, accounting for systematic errors .
• Publishing raw datasets and analysis codes for peer verification .

Q. What methodologies explain the abrupt shape transition between this compound and Selenium-72?

Theoretical frameworks like the Shell Model or Density Functional Theory (DFT) model proton-neutron correlations. Advanced approaches include:

• Large-scale Monte Carlo simulations to map potential energy surfaces.
• Comparing experimental quadrupole moments with predicted values from ab initio calculations .
• Collaborative studies using multi-nucleon transfer reactions to populate low-lying states .

Q. How should researchers design experiments to probe this compound’s role in astrophysical X-ray bursts?

• Simulate burst conditions using heavy-ion accelerators to study rapid proton-capture (rp-process) pathways.
• Measure beta-decay half-lives and branching ratios under high-temperature plasma conditions.
• Integrate results with astronomical observations to refine nucleosynthesis models .

Q. Data Analysis and Reporting

Q. What statistical practices are critical when analyzing this compound’s decay data?

• Normalize counts to detector efficiency and beam intensity fluctuations.
• Use Bayesian inference to quantify uncertainties in half-life measurements.
• Apply chi-square tests to assess consistency with theoretical decay curves .

Q. How can researchers ensure ethical data presentation in studies involving rare isotopes like this compound?

• Avoid selective reporting of “significant” results without explicit statistical thresholds (e.g., p < 0.05) .
• Disclose funding sources and potential conflicts of interest in the acknowledgments section .
• Adhere to FAIR (Findable, Accessible, Interoperable, Reusable) principles for data sharing .

Q. Methodological Challenges

Q. What are the limitations of current models in predicting this compound’s nuclear structure?

Existing models struggle with:

• Accurately capturing three-body forces in medium-mass nuclei.
• Reproducing the observed rapid shape transitions near neutron number N=40.
• Mitigate these by integrating machine learning algorithms to refine potential parameters .

Q. How can interdisciplinary approaches enhance this compound research?

• Combine nuclear physics with astrophysics to study isotopic abundance patterns.
• Partner with radiochemists to explore medical applications (e.g., radioisotope labeling).
• Utilize high-performance computing resources for cross-disciplinary data integration .